molecular formula C11H13NO B1320036 3-(tert-Butyl)-4-hydroxybenzonitrile CAS No. 4910-04-7

3-(tert-Butyl)-4-hydroxybenzonitrile

Cat. No. B1320036
CAS RN: 4910-04-7
M. Wt: 175.23 g/mol
InChI Key: WOQNZPYFQSOAJS-UHFFFAOYSA-N
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Description

3-(tert-Butyl)-4-hydroxybenzonitrile, commonly referred to as TBHN, is a synthetic organic compound that is widely used in laboratory experiments due to its unique properties. TBHN is a colorless, crystalline solid that is highly water-soluble and has a low melting point. Its chemical structure consists of a benzene ring with a hydroxyl group and a tert-butyl group attached to the fourth carbon. TBHN has a variety of applications in the scientific community, including synthesis, drug discovery, and biochemistry.

Scientific Research Applications

1. Uncoupler of Respiratory-Chain Phosphorylation

3,5-Di-tert-butyl-4-hydroxybenzylidenemalononitrile (SF 6847) is identified as a potent uncoupler of respiratory-chain phosphorylation. It's considered one of the most powerful uncouplers, with studies highlighting the role of its functional groups in the uncoupling process (Muraoka & Terada, 1972). Additionally, less than 0.2 molecule per respiratory chain of this compound is sufficient to induce complete uncoupling, suggesting a non-stoichiometric relationship between uncoupler molecules and components involved in oxidative phosphorylation (Terada & van Dam, 1975).

2. Synthesis and Redox Properties in Chemistry

The compound plays a crucial role in the synthesis and redox properties of dinuclear rhodium(II) carboxylates. It's been used to synthesize novel rhodium complexes, leading to new insights into their redox transformations and stability of radical complexes (Milaeva et al., 2010).

3. Steric Effects in Chemical Reactions

In studies focusing on steric effects in chemical reactions, derivatives of 3-(tert-Butyl)-4-hydroxybenzonitrile, like 4-tert-butylcatechol, have been used to understand the reactivity of aryl radicals with surfaces, providing significant insights into electrografting reactions and layer formation in chemistry (Combellas et al., 2009).

4. Material Science and Polymer Synthesis

This compound is involved in synthesizing materials with special properties. For instance, 4-tert-butylcatechol has been utilized to create polyamides with flexible main-chain ether linkages, demonstrating properties like high thermal stability and solubility in various solvents, which are valuable in material science and engineering (Hsiao, Yang, & Chen, 2000).

5. Role in Pharmacology and Toxicology

In pharmacology, the metabolism of similar compounds like 3,5-di-tert-butyl-4-hydroxytoluene has been studied, providing crucial insights into how these compounds are metabolized in organisms, which is vital for understanding their pharmacological and toxicological profiles (Daniel, Gage, & Jones, 1968).

properties

IUPAC Name

3-tert-butyl-4-hydroxybenzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13NO/c1-11(2,3)9-6-8(7-12)4-5-10(9)13/h4-6,13H,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WOQNZPYFQSOAJS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C1=C(C=CC(=C1)C#N)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H13NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80594013
Record name 3-tert-Butyl-4-hydroxybenzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80594013
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

175.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(tert-Butyl)-4-hydroxybenzonitrile

CAS RN

4910-04-7
Record name 3-tert-Butyl-4-hydroxybenzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80594013
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods I

Procedure details

3-(1,1-dimethylethyl)-4-hydroxybenzaldehyde (Reference Intermediate R9, 550 mg) and hydroxylamine hydrochloride (322 mg, 4.63 mmol) were stirred in 8.0 mL of acetic acid at reflux for 1 h. After cooling down to 0° C., the mixture was poured into Et2O and washed once with water and once with NaOH (5% aqueous solution). The collected aqueous phases were extracted with Et2O (two times) and the combined organic phases were dried over Na2SO4, filtered, evaporated and triturated with pentane affording 540 mg of the title compound.
Quantity
550 mg
Type
reactant
Reaction Step One
Quantity
322 mg
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reactant
Reaction Step One
Quantity
8 mL
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solvent
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Quantity
0 (± 1) mol
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Synthesis routes and methods II

Procedure details

3-(1,1-dimethylethyl)-4-hydroxybenzaldehyde (Intermediate 108, 550 mg) and hydroxylamine hydrochloride (322 mg, 4.63 mmol) were stirred in 8.0 mL of acetic acid at reflux for 1 h. After cooling down to 0° C., the mixture was poured into Et2O and washed once with water and once with NaOH (5% aqueous solution). The collected aqueous phases were extracted with Et2O (two times) and the combined organic phases were dried over Na2SO4, filtered, evaporated and triturated with pentane affording 540 mg of the title compound.
Quantity
550 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
322 mg
Type
reactant
Reaction Step One
Quantity
8 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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